[7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde

• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 2-(7-methoxy-2-oxopyrido[2,3-b]pyrazin-1-yl)acetaldehyde
• InChI: InChI=1S/C10H9N3O3/c1-16-7-4-8-10(11-5-7)12-6-9(15)13(8)2-3-14/h3-6H,2H2,1H3
• InChI Key: PWMIHNZPTVCZCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(N=C1)N=CC(=O)N2CC=O

Description

[7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-(Methyloxy)-1-(2-propen-1-yl)pyrido[2,3-b]pyrazin-2(1H)-one (846 mg, 3.900 mmol) was dissolved in 1,4-dioxane (20 ml) and water (10 ml). Sodium periodate (20.09 g, 9.75 mmol) was added, followed by osmium tetroxide (0.83 ml of 4% aqueous solution). The mixture stirred at rt for 4 h, and then extracted with 20% MeOH/DCM (3×200 ml). The organic extracts were combined, dried over anhydrous magnesium sulphate, filtered and evaporated under reduced pressure to give [7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde (existing mostly as the methyl hemiacetal) as an impure brown solid (969 mg, 113%).